Cas no 63958-69-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester structure
63958-69-0 structure
Product name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
CAS No:63958-69-0
MF:C17H26O4
MW:294.385945796967
CID:1663001

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
    • Inchi: 1S/C17H26O4/c1-8-21-15(20)12-13(18)10(16(2,3)4)9-11(14(12)19)17(5,6)7/h9,18-19H,8H2,1-7H3
    • InChI Key: FFWOITIQQUDQFQ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=C(O)C(C(C)(C)C)=CC(C(C)(C)C)=C1O

Computed Properties

  • Exact Mass: 294.18318

Experimental Properties

  • Density: 1.074±0.06 g/cm3(Predicted)
  • Boiling Point: 357.6±42.0 °C(Predicted)
  • PSA: 66.76
  • pka: 11.03±0.28(Predicted)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Related Literature

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd